Cas no 1049768-64-0 (N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide
• CAS No: 1049768-64-0
• MF: C₂₀H₂₈N₄O₂
• MW: 356.461924552917
• CID: 6483546
• PubChem ID: 17491375
• Update Time: 2025-06-28

N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide
• 1049768-64-0
• Z44541523
• AKOS034353722
• EN300-26684835

• Inchi： 1S/C20H28N4O2/c1-15-7-9-17(10-8-15)22-18(25)13-24(3)16(2)19(26)23-20(14-21)11-5-4-6-12-20/h7-10,16H,4-6,11-13H2,1-3H3,(H,22,25)(H,23,26)
• InChI Key： GBXZGJIWMJCKKN-UHFFFAOYSA-N
• SMILES： O=C(C(C)N(C)CC(NC1C=CC(C)=CC=1)=O)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 356.22122615g/mol
• Monoisotopic Mass: 356.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide

Introduction to N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide (CAS No. 1049768-64-0)

N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1049768-64-0, represents a complex molecular structure that combines various functional groups, making it a promising candidate for further research and development in medicinal applications.

The molecular architecture of this compound features a cyclohexyl backbone substituted with a cyano group, which is further modified by an amide linkage. The presence of multiple amino and carbamoyl groups introduces additional reactivity, making it a versatile intermediate in synthetic chemistry. Specifically, the structure includes a methyl-substituted phenyl ring that is connected to a carbamoyl group, which in turn is linked to a propyl amine chain. This intricate arrangement of functional groups suggests potential applications in the design of novel bioactive molecules.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by interacting with specific targets. The compound N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide has been explored for its potential role in inhibiting key enzymes involved in various metabolic and signaling pathways. Preliminary studies have indicated that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play crucial roles in inflammation and pain management.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can enhance its pharmacological properties. The cyclohexyl group provides steric hindrance, which can be leveraged to improve binding affinity to biological targets. Additionally, the cyano group can participate in hydrogen bonding interactions, further stabilizing the enzyme-substrate complex. These features make it an attractive scaffold for drug design.

The synthesis of N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the cyclohexyl cyanide derivative, followed by functional group transformations that introduce the amide and carbamoyl moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the various functional groups.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that the phenyl ring and carbamoyl group interact favorably with specific residues on target enzymes, suggesting potential therapeutic efficacy. These computational insights have guided experimental efforts to optimize the compound's structure for improved potency and selectivity.

In addition to its potential as an enzyme inhibitor, N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide has also been investigated for its ability to modulate neurotransmitter systems. The presence of amino groups suggests that it may interact with receptors such as serotonin or dopamine receptors, which are implicated in mood disorders and cognitive function. Further research is needed to fully elucidate these interactions and explore their therapeutic implications.

The pharmacokinetic properties of this compound are another area of active investigation. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to develop derivatives with improved bioavailability and reduced side effects.

The role of this compound in preclinical studies has been particularly noteworthy. Animal models have demonstrated promising results in terms of anti-inflammatory and analgesic effects. These findings have laid the groundwork for clinical trials aimed at evaluating its safety and efficacy in human populations.

The future directions for research on N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide include exploring its potential as a lead compound for drug development. By leveraging structural analogs and combinatorial chemistry approaches, researchers hope to identify derivatives with enhanced pharmacological properties. Additionally, investigating its mechanisms of action will provide valuable insights into its therapeutic potential.

In conclusion, N-(1-cyanocyclohexyl)-2-[methyl({[(4-methylphenyl)carbamoyl]methyl})amino]propanamide represents a fascinating molecule with significant promise in pharmaceutical applications. Its complex structure and diverse functional groups make it a versatile tool for drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel therapeutics.